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Compound of Interest

Compound Name: Mao-B-IN-9

Cat. No.: B12413065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mao-B-IN-9 is a potent, selective, and irreversible inhibitor of Monoamine Oxidase B (MAO-B),

a key enzyme in the catabolism of neurotransmitters such as dopamine. With an IC50 value of

0.18 μM, this inhibitor serves as a valuable tool for studying the physiological and pathological

roles of MAO-B, particularly in the context of neurodegenerative diseases like Parkinson's

disease.[1][2][3][4] A key feature of Mao-B-IN-9 is the incorporation of a terminal alkyne group,

rendering it a versatile probe for "click chemistry" applications.[1][2][3][4] This functionality

allows for the covalent attachment of reporter molecules, such as fluorophores or biotin, via the

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This enables a range of

powerful applications, including activity-based protein profiling (ABPP) for target engagement

and identification, visualization of MAO-B in complex biological samples, and the development

of novel diagnostic and therapeutic agents.

Mao-B-IN-9: Properties and Specifications
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Property Value Reference

Synonyms Mao-B-IN-9 [1][2][3][4]

CAS Number 2416910-88-6 [1]

Molecular Formula C₁₈H₂₄N₂O₂ [3]

Molecular Weight 300.4 g/mol [3]

Inhibition Target
Monoamine Oxidase B (MAO-

B)
[1][2][3][4]

IC50 0.18 μM [1][2][3][4]

Mechanism of Inhibition Irreversible, Time-dependent [1][2][3][4]

Key Feature
Contains a terminal alkyne

group for click chemistry
[1][2][3][4]

Signaling Pathway of MAO-B Inhibition
The primary mechanism of action of Mao-B-IN-9 involves the inhibition of MAO-B, which is

located on the outer mitochondrial membrane. MAO-B catalyzes the oxidative deamination of

monoamine neurotransmitters, including dopamine. Inhibition of MAO-B by Mao-B-IN-9 leads

to an increase in the levels of these neurotransmitters in the brain, which is a key therapeutic

strategy in Parkinson's disease. The breakdown of dopamine by MAO-B also produces reactive

oxygen species (ROS), and therefore, its inhibition can have neuroprotective effects by

reducing oxidative stress.
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Downstream Analysis Options

1. Cell Culture/
Tissue Homogenate

2. Incubation with
Mao-B-IN-9 (Alkyne Probe)

3. Cell Lysis and
Protein Quantification

4. CuAAC Click Reaction
(with Azide-Reporter)

5. Downstream Analysis

A. SDS-PAGE and
In-Gel Fluorescence

B. Affinity Purification
(Biotin-Azide)

C. Mass Spectrometry
for Target ID
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Experimental Outcomes

Mao-B-IN-9
(Alkyne-modified MAO-B Inhibitor)

Covalent Mao-B-IN-9-MAO-B Adduct
(with free alkyne)

Binds to

MAO-B Target Protein
(in situ or in vitro)

Forms

CuAAC Click Reaction

Labeled MAO-B Product

Yields

Azide-Reporter
(Fluorophore or Biotin)

Visualization
(Fluorescence)

Leads to

Identification
(Mass Spectrometry)

Enables

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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